Cas no 340270-88-4 (ginsenoside Rh5)

ginsenoside Rh5 structure
ginsenoside Rh5 structure
ginsenoside Rh5
340270-88-4
C37H64O9
652.898673057556
6642476
10699455

ginsenoside Rh5 Properties

Names and Identifiers

    • CHEBI:186414
    • CHEMBL454530
    • ginsenoside Rh5
    • DTXSID301144856
    • (3beta,6alpha,12beta)-3,12-Dihydroxy-20-methoxydammar-24-en-6-yl beta-D-glucopyranoside
    • (2R,3R,4S,5S,6R)-2-[[(3S,5R,6S,8R,9R,10R,12R,13R,14R,17S)-3,12-dihydroxy-17-[(2S)-2-methoxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-6-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • 340270-88-4
    • +Expand
    • WTSNEXSNFSFTFK-DJGAMQLYSA-N
    • 1S/C37H64O9/c1-20(2)11-10-14-37(8,44-9)21-12-16-35(6)27(21)22(39)17-25-34(5)15-13-26(40)33(3,4)31(34)23(18-36(25,35)7)45-32-30(43)29(42)28(41)24(19-38)46-32/h11,21-32,38-43H,10,12-19H2,1-9H3/t21-,22+,23-,24+,25+,26-,27-,28+,29-,30+,31-,32+,34+,35+,36+,37-/m0/s1
    • O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1C[C@]2(C)[C@H](C[C@H]([C@@H]3[C@@H]([C@](C)(CC/C=C(\C)/C)OC)CC[C@@]23C)O)[C@@]2(C)CC[C@@H](C(C)(C)[C@@H]21)O

Computed Properties

  • 652.45503361g/mol
  • 6
  • 9
  • 8
  • 652.45503361g/mol
  • 46
  • 1120
  • 0
  • 16
  • 0
  • 0
  • 0
  • 1
  • 4.8
  • 149Ų

ginsenoside Rh5 Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Catalysts: 12-Tungstosilicic acid Solvents: Methanol ,  Water ;  5 h, pH 3, rt → 60 °C
Reference
A novel catalytic application of heteropoly acids: Chemical transformation of major ginsenosides into rare ginsenosides exemplified by Rg1
Cao, Jie; et al, Science China: Chemistry, 2017, 60(6), 748-753

ginsenoside Rh5 Raw materials

ginsenoside Rh5 Preparation Products

ginsenoside Rh5 Related Literature

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